[2-(3,5-Dichlorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazol-5-yl]methanol

• CAS No.: 31110-36-8
• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol
• IUPAC Name: [2-(3,5-dichlorophenyl)-4,4-dimethyl-5H-1,3-oxazol-5-yl]methanol
• InChI: InChI=1S/C12H13Cl2NO2/c1-12(2)10(6-16)17-11(15-12)7-3-8(13)5-9(14)4-7/h3-5,10,16H,6H2,1-2H3
• InChI Key: NNEYDENQXOHXLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(OC(=N1)C2=CC(=CC(=C2)Cl)Cl)CO)C

Description

IUPAC Name: [2-(3,5-Dichlorophenyl)-4,4-dimethyl-4,5-dihydro-1,3-oxazol-5-yl]methanol Molecular Formula: C₁₂H₁₃Cl₂NO₂ CAS Number: 31110-36-8 Structural Features: This compound consists of a 4,4-dimethyl-4,5-dihydro-1,3-oxazole core substituted at the 2-position with a 3,5-dichlorophenyl group and at the 5-position with a hydroxymethyl (-CH₂OH) group (Figure 1).

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogs and Substitution Patterns

The compound is closely related to derivatives with variations in the oxazole ring substituents or aromatic groups. Key analogs include:

2-(3,5-Dichlorophenyl)-4,4-dimethyl-5-methylidene-4,5-dihydro-1,3-oxazole

• Molecular Formula: C₁₂H₁₁Cl₂NO
• Key Difference : The 5-position features a methylidene (=CH₂) group instead of hydroxymethyl (-CH₂OH) (Figure 2).

Isoxazole Derivatives from

Compounds such as (4-Chlorophenyl)(3-(3,5-dimethylisoxazol-4-yl)-5-ethoxyphenyl)methanol share structural motifs:

• Core : Isoxazole instead of oxazole.
• Substituents : Ethoxy or methoxy groups on the phenyl ring.
• Impact : Ethoxy/methoxy groups enhance steric bulk and modulate electronic effects, which may influence binding affinity in biological targets .

Physicochemical Properties

Compound	Molecular Formula	Substituents (Position)	Polarity	Solubility Trends
Target Compound	C₁₂H₁₃Cl₂NO₂	-CH₂OH (5), -Cl (3,5-phenyl)	Moderate	Moderate in polar solvents
5-Methylidene Analog	C₁₂H₁₁Cl₂NO	=CH₂ (5), -Cl (3,5-phenyl)	Low	High in organic solvents
(4-Chlorophenyl)-isoxazole Derivative	C₂₀H₁₉ClNO₃	-OCH₂CH₃ (5-phenyl), -Cl (4)	Variable	Depends on substituents

Notes:

• The hydroxymethyl group in the target compound increases water solubility compared to its methylidene analog.
• Chlorine atoms enhance lipid solubility, favoring membrane permeability .

Isoxazole Derivatives

• Methods : Condensation of hydroxylamine with diketones, followed by functionalization via Suzuki coupling or nucleophilic substitution .